Cas no 767624-11-3 (4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl-)

• Product Name: 4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl-
• CAS No: 767624-11-3
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• MDL: MFCD01925640
• CID: 5227583
• PubChem ID: 2770292
• Update Time: 2025-07-14

4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl-

• MDL： MFCD01925640
• Inchi： 1S/C17H27NO3/c1-12-5-6-17(13(2)7-12)20-11-16(19)10-18-8-14(3)21-15(4)9-18/h5-7,14-16,19H,8-11H2,1-4H3
• InChI Key： OBGXCUHUUMTQLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C)CC(O)CN1CC(C)OC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl-

Comprehensive Analysis of 4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl- (CAS No. 767624-11-3)

The compound 4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl- (CAS No. 767624-11-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the morpholine ring and 2,4-dimethylphenoxy moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions about this compound revolves around its synthetic pathways and reaction mechanisms. The incorporation of the morpholine group enhances solubility and bioavailability, a critical factor in modern drug formulation. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pharmacokinetics. Additionally, its 2,6-dimethyl substitution pattern contributes to steric hindrance, which can improve selectivity in molecular interactions—a key consideration for high-throughput screening platforms.

From an industrial perspective, CAS No. 767624-11-3 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovators are exploring catalytic methods to reduce waste during its production, addressing the growing demand for eco-friendly chemical processes. The compound’s phenoxy derivative structure also intersects with interests in biodegradable materials, as researchers investigate its potential in polymer stabilization and surface-active agents.

Analytical techniques for characterizing 4-Morpholineethanol, α-[(2,4-dimethylphenoxy)methyl]-2,6-dimethyl- frequently involve HPLC, NMR spectroscopy, and mass spectrometry. These methods are pivotal for quality control, especially given the compound’s use in high-value intermediates. The rise of AI-driven drug design has further amplified interest in its 3D conformational studies, with computational models predicting its behavior in protein-ligand docking scenarios.

In summary, CAS No. 767624-11-3 exemplifies the convergence of medicinal chemistry and process innovation. Its multifaceted applications—from pharmaceutical intermediates to material science—reflect broader shifts toward multidisciplinary research. As the scientific community prioritizes efficiency and sustainability, this compound continues to inspire cutting-edge solutions across industries.